![molecular formula C7H7N3S B6150207 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol CAS No. 32282-08-9](/img/no-structure.png)
3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol
Overview
Description
3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol (3MIPT) is an organic compound belonging to the class of heterocyclic compounds, which are compounds containing at least one atom of an element other than carbon in a ring structure. 3MIPT is of particular interest due to its unique structure and potential for use in a variety of scientific applications.
Scientific Research Applications
3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol has been studied extensively in the scientific community due to its potential applications in a variety of fields. In particular, 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol has been investigated as a potential inhibitor of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. Additionally, 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol has been studied as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Other potential applications of 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol include its use as an antioxidant and anti-inflammatory agent.
Mechanism of Action
The exact mechanism of action of 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol is still not fully understood. However, it is generally believed that 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol binds to the active sites of enzymes, such as cytochrome P450 enzymes, and inhibits their activity. Additionally, 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol may act as an antioxidant by scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol have been studied in a variety of in vitro and in vivo models. In vitro studies have shown that 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol is able to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs. In vivo studies have shown that 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol is able to reduce inflammation and oxidative damage in animal models. Additionally, 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol has been found to possess anti-cancer and anti-microbial properties in animal models.
Advantages and Limitations for Lab Experiments
The use of 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol in lab experiments offers a number of advantages. For example, 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol is relatively inexpensive and easy to synthesize, and it is also stable and non-toxic. Additionally, 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol has been found to be effective at inhibiting the activity of enzymes, such as cytochrome P450 enzymes. However, there are some limitations to the use of 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol in lab experiments. For example, 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol has not been found to be effective at inhibiting the activity of other enzymes, such as acetylcholinesterase. Additionally, 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol has not been found to be effective at reducing inflammation or oxidative damage in vivo.
Future Directions
The potential applications of 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol are still being explored. Possible future directions for 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol research include further investigation into its potential use as an inhibitor of other enzymes, such as acetylcholinesterase. Additionally, further research could be conducted into the potential use of 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol as an anti-cancer and anti-microbial agent. Finally, further research could be conducted into the potential use of 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol as an antioxidant and anti-inflammatory agent.
Synthesis Methods
The synthesis of 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol is typically performed by a two-step reaction process. The first step involves the reaction of 2-methylthioimidazole and 2-chloropyridine in an acidic aqueous medium at room temperature. The second step involves the reaction of the resulting 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol with a base, such as potassium carbonate, to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol involves the condensation of 2-amino-3-methylpyridine with carbon disulfide followed by cyclization with formaldehyde and hydrogenation of the resulting intermediate.", "Starting Materials": [ "2-amino-3-methylpyridine", "Carbon disulfide", "Formaldehyde", "Hydrogen gas" ], "Reaction": [ "Step 1: Condensation of 2-amino-3-methylpyridine with carbon disulfide in the presence of a base such as potassium hydroxide to form 2-(methylthio)pyridine-3-carbonitrile.", "Step 2: Cyclization of 2-(methylthio)pyridine-3-carbonitrile with formaldehyde in the presence of a base such as sodium methoxide to form 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol.", "Step 3: Hydrogenation of 3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol using hydrogen gas and a catalyst such as palladium on carbon to remove the sulfur atom and form the final product." ] } | |
CAS RN |
32282-08-9 |
Product Name |
3-methyl-3H-imidazo[4,5-b]pyridine-2-thiol |
Molecular Formula |
C7H7N3S |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
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